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Compound of Interest

Compound Name: Pigment Yellow 183

Cat. No.: B1218173 Get Quote

A critical evaluation for researchers and formulation scientists in the polymer and coatings

industry.

This guide provides a comprehensive comparison of the migration resistance of Pigment
Yellow 183 (PY 183) against other common yellow pigments across various polymer systems.

The following data and experimental protocols are designed to offer researchers, scientists,

and drug development professionals a clear, objective benchmark for selecting the optimal

pigment for their specific application, ensuring product stability and quality.

Superior Migration Resistance of PY 183
Pigment Yellow 183, a monoazo calcium salt lake pigment, consistently demonstrates

exceptional resistance to migration in a wide range of polymers.[1] Its performance is

particularly notable in plasticized PVC, where it exhibits no migration even at very low

concentrations (0.005%), a level at which pigments like Pigment Yellow 81 and 83 show

significant migration.[1] This characteristic makes PY 183 an excellent choice for applications

demanding high stability and color integrity over time.

PY 183 is widely recommended for use in demanding polymer systems that undergo high-

temperature processing, such as high-density polyethylene (HDPE), polypropylene (PP),

acrylonitrile butadiene styrene (ABS), and polycarbonate (PC).[1][2] Its thermal stability can

reach up to 300°C in HDPE and even 330°C in PC, without causing dimensional changes.[1][2]

This high heat resistance, combined with its excellent lightfastness (rated 7-8 on a scale of 1-

8), positions PY 183 as a robust pigment for durable applications.[1][3]
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Quantitative Comparison of Migration Resistance
The migration resistance of pigments is typically evaluated on a scale of 1 to 5, where 5

represents excellent (no migration) and 1 represents poor (severe migration). The following

table summarizes the migration resistance of PY 183 in comparison to other commonly used

yellow pigments in various polymers.
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Note: The migration resistance values are compiled from various sources and represent typical

performance. Actual performance may vary depending on the specific polymer grade,

processing conditions, and pigment concentration. PY 183 is often used as a replacement for

chrome yellow pigments due to environmental concerns, as it does not contain heavy metals.

[1] It also serves as a high-performance alternative to diarylide yellows (PY 12, 13, 14, 81, 83)

which can exhibit poor migration resistance.[1]

Experimental Protocol for Pigment Migration Testing
The following is a detailed methodology for assessing the migration resistance of pigments in

polymers, based on industry-standard practices.

Objective: To determine the extent of pigment migration from a colored polymer sample to an

uncolored polymer substrate.

Materials and Equipment:

Polymer resin (e.g., HDPE, PP, plasticized PVC)

Pigment to be tested (e.g., PY 183) and a control pigment

Two-roll mill or twin-screw extruder for compounding

Compression molding press or injection molding machine
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White, unpigmented polymer plaques of the same grade

Glass plates

Weights (to apply pressure)

Oven with controlled temperature

Colorimeter or spectrophotometer

Gray scale for assessing color change (ISO 105-A03)

Procedure:

Compounding:

Dry blend the polymer resin with the test pigment at a specified concentration (e.g., 1%

pigment by weight).

Melt compound the mixture using a two-roll mill or a twin-screw extruder at a temperature

appropriate for the polymer. Ensure a homogeneous dispersion of the pigment.

Sample Preparation:

Produce colored polymer plaques of a standardized thickness (e.g., 2 mm) using

compression molding or injection molding.

Allow the plaques to cool and condition at a standard temperature and humidity for 24

hours.

Migration Test Assembly:

Place a colored polymer plaque in direct contact with a white, unpigmented plaque of the

same polymer.

Sandwich the pair of plaques between two clean glass plates.
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Place a standardized weight on top of the glass plates to ensure uniform pressure (e.g., 1

kg).

Incubation:

Place the entire assembly in an oven at a specified temperature for a defined period. The

conditions should be chosen to accelerate migration and simulate end-use conditions. A

common test condition is 80°C for 24 hours.

Evaluation:

After the incubation period, remove the assembly from the oven and allow it to cool to

room temperature.

Separate the colored and white plaques.

Visually assess the white plaque for any color transfer.

Quantify the color change on the surface of the white plaque using a colorimeter or

spectrophotometer, measuring the color difference (ΔE*).

Rate the degree of staining on the white plaque using the gray scale for assessing

staining, where 5 indicates no staining and 1 indicates severe staining.

Experimental Workflow
The following diagram illustrates the key steps in the experimental workflow for evaluating

pigment migration.
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Caption: Experimental workflow for pigment migration testing.

Conclusion
Pigment Yellow 183 exhibits outstanding migration resistance across a broad spectrum of

polymers, making it a highly reliable choice for applications where color stability is paramount.

Its performance surpasses many conventional yellow pigments, particularly in challenging
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environments involving high temperatures and plasticizers. The experimental protocol detailed

in this guide provides a robust framework for comparative testing, enabling formulators to make

data-driven decisions for their specific product requirements. The superior non-migratory nature

of PY 183, coupled with its excellent thermal and light stability, underscores its value in

producing high-quality, durable colored plastics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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